Cas no 892476-59-4 (1-(2-chloro-5-nitrobenzoyl)-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2-chloro-5-nitrobenzoyl)-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 892476-59-4
• MF: C₁₂H₁₂ClN₃O₃S
• MW: 313.759980201721
• CID: 6354166
• PubChem ID: 4448057
• Update Time: 2025-05-20

1-(2-chloro-5-nitrobenzoyl)-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-nitrobenzoyl)-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole
• 892476-59-4
• AKOS024588458
• (2-chloro-5-nitrophenyl)(2-(ethylthio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• SR-01000007795
• (2-chloro-5-nitrophenyl)-(2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)methanone
• F0630-0146
• SR-01000007795-1

• Inchi： 1S/C12H12ClN3O3S/c1-2-20-12-14-5-6-15(12)11(17)9-7-8(16(18)19)3-4-10(9)13/h3-4,7H,2,5-6H2,1H3
• InChI Key： ALQMEKFMBQVCOQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(N1C(=NCC1)SCC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.0287901g/mol
• Monoisotopic Mass: 313.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(2-chloro-5-nitrobenzoyl)-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole

Compound CAS No 892476-59-4: A Comprehensive Overview

The compound with CAS No 892476-59-4, known as 1-(2-chloro-5-nitrobenzoyl)-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazole derivatives, which are widely studied for their unique chemical properties and applications in drug discovery, catalysis, and advanced materials.

Imidazole derivatives have been a focal point of research due to their ability to form stable complexes with metal ions, making them valuable in coordination chemistry and catalysis. The presence of the benzoyl group in this compound further enhances its electronic properties, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted the role of such compounds in the development of novel catalysts for organic synthesis, particularly in the context of green chemistry.

The structure of 1-(2-chloro-5-nitrobenzoyl)-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole is characterized by a fused imidazole ring system with substituents that confer both electronic and steric effects. The chloro and nitro groups on the benzoyl moiety introduce electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. Additionally, the ethylsulfanyl group provides a degree of hydrophobicity and can act as a leaving group under certain reaction conditions.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of this compound with unprecedented accuracy. These studies have revealed that the molecule exhibits a high degree of conjugation within its aromatic system, which contributes to its stability and reactivity. Furthermore, the compound has shown promise as a precursor for the synthesis of more complex molecular architectures, including heterocyclic compounds and polycyclic systems.

In terms of applications, 1-(2-chloro-5-nitrobenzoyl)-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole has been explored for its potential in drug design. Its unique combination of functional groups makes it an attractive candidate for targeting specific biological pathways. For instance, recent research has focused on its ability to inhibit certain enzymes involved in disease progression, suggesting its potential as a lead compound for therapeutic development.

Moreover, this compound has been investigated for its role in materials science. Its ability to form stable metal complexes makes it a promising candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent studies have demonstrated that incorporating this imidazole derivative into MOFs can significantly enhance their stability and selectivity for specific gas molecules.

The synthesis of 1-(2-chloro-5-nitrobenzoyl)-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The key steps include the formation of the imidazole ring system through cyclization reactions and subsequent functionalization with the benzoyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

In conclusion, CAS No 892476-59-4 represents a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advances in computational modeling and synthetic techniques, position it as a valuable tool for future research and development efforts.